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Compound of Interest

4-(2-Chloroethyl)-1,2-
Compound Name:

dimethoxybenzene
CAS No.: 27160-08-3
Cat. No.: B3381784

Get Quote

\ J

Executive Summary & Nomenclature
Disambiguation

In the pharmaceutical intermediate market, "Homoveratryl Chloride" is a trivial name that
frequently causes procurement errors due to structural ambiguity. Before sourcing, the exact
chemical identity must be validated against the intended synthetic pathway.

The "Two Homoveratryls" Problem
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Commercial Standard (The o o
Feature ] ] Common Misidentification
Focus of this Guide)

) (3,4-Dimethoxyphenyl)acetyl 3,4-Dimethoxyphenethyl
Chemical Name
chloride chloride
Functional Group Acid Chloride (-COCI) Alkyl Chloride (-CH2CH2Cl)

Rare/Unstable (Often made in

CAS Number 10313-60-7 .
situ)

Acylation agent (e.g., Bischler- ]
_ _ o o Alkylating agent (e.g.,
Primary Use Napieralski isoquinoline i )
_ Verapamil synthesis)
synthesis)

. Moisture Sensitive (Hydrolyzes
Stability t0 Acid) Moderately Stable
0 Aci

Directive: This guide focuses on CAS 10313-60-7, the standard commercial "Homoveratryl
Chloride" used as a key building block for isoquinoline alkaloids (e.g., Papaverine,

Moxaverine).

Market Analysis: Suppliers & Pricing Architecture

The market for high-purity Homoveratryl Chloride is bifurcated between catalog chemical
providers (Research Scale) and custom synthesis manufacturers (Process Scale). Due to its
high reactivity and moisture sensitivity, bulk inventory is rare; it is typically manufactured on-

demand.

Tier 1: Research & Pilot Scale (High Assurance)

Target: Discovery Chemistry (mg to kg)
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) Purity Estimated ]
Supplier Grade - . Lead Time
Specification Price (USD)
Sigma-Aldrich >98.0% $180 - $220/ .
Reagent o Immediate
(Merck) (Titration) 25¢g
o _ $140 - $160/
Thermo Scientific ~ Technical 98% - 1-2 Weeks
g
Fluorochem (UK)  Synthesis 97%+ £80 - £120/ 25¢g 3-5 Days (EV)

Tier 2: Industrial & Bulk Scale (Cost Efficiency)

Target: GMP Manufacturing (>10 kg) Note: Prices fluctuate based on raw material costs

(Veratrole, Thionyl Chloride).

Estimated
Region Supplier Type Purity Bulk Price Risk Factor
(USDIkg)
] API Moderate
India _ >98.5% $250 - $450 / kg o
Intermediates (Logistics)
) Custom High (Batch
China . >98.0% $180 - $350 / kg o
Synthesis Variability)

Procurement Strategy: For bulk orders, do not rely on Certificate of Analysis (CoA) alone.

Request a "Use Test" sample (50g). The critical failure mode is not initial purity, but hydrolysis

during transit. Ensure the supplier uses Sure/Seal™ bottles or Teflon-lined drums with

desiccants.

Technical Deep Dive: Synthesis & Impurity Profile

Understanding the synthesis of Homoveratryl Chloride is mandatory for establishing a Quality

Target Product Profile (QTPP). The compound is almost exclusively produced via the

chlorination of Homoveratric Acid.

Synthetic Pathway & Impurity Logic
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The standard industrial route utilizes Thionyl Chloride (

). This method is preferred over Phosphorus Pentachloride (
) to simplify purification (by-products are gases).

Reaction:

Critical Impurity Specifications

When validating a supplier, test for these specific impurities:

Impurity Origin Detection Method Acceptance Limit

Hydrolysis (Moisture

Homoveratric Acid ) HPLC / Titration <1.0%
ingress)
Thionyl Chloride Residual Reagent GC-Headspace <0.5%
Homoveratric o
] Thermal dimerization HPLC < 2.0%
Anhydride
HCI (Free Acid) Decomposition Titration <0.5%

Mechanism & Workflow Diagram

The following diagram illustrates the synthesis flow and the critical control points (CCPs) where
impurities are introduced.

Vacuum Distillation Purified Oil Homoveratryl Chloride H20 Ingress »,’ Impurity: Homoveratric Acid \
(Removal of SO2/HCI) > (Liquid/Low Melt Solid) N (Moisture Contact) J
N L

Homoveratric Acid ~~. e
(Solid) CudeMx_— T e T

Chlorination Reactor
(Reflux 60-80°C)

Thionyl Chloride
(Excess)
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Click to download full resolution via product page

Figure 1: Synthetic workflow for Homoveratryl Chloride highlighting critical control points for
impurity generation.

Handling, Stability, and Storage Protocols

Homoveratryl chloride is a lachrymator and highly corrosive. It reacts violently with water and
alcohols.

Self-Validating Storage Protocol

To ensure integrity without constant re-testing, implement this storage system:

e Primary Container: Glass or Teflon (PTFE). Do not use metal (corrosion risk from residual
HCI).

o Atmosphere: Blanket with dry Nitrogen or Argon after every use.

 Visual Indicator: Store with a color-changing desiccant pack taped to the outside of the
primary jar but inside the secondary containment. If the desiccant turns pink/green, the
secondary barrier is breached, and moisture may have entered the primary.

o Temperature: Store at 2—8°C. Freezing is acceptable but requires careful thawing to prevent
condensation accumulation on the outer surface before opening.

Synthetic Utility in Drug Development[3]

Homoveratryl chloride is the "acyl" engine for building the isoquinoline scaffold found in
antispasmodics and vasodilators.

Case Study: Papaverine Synthesis

The classic application is the Bischler-Napieralski Cyclization.
e Amide Formation: Homoveratryl chloride reacts with Homoveratrylamine to form the amide.

o Cyclization: The amide undergoes dehydration/cyclization using
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to form 3,4-dihydropapaverine.

» Aromatization: Dehydrogenation yields Papaverine.

Why Purity Matters Here: If Homoveratryl Chloride contains significant Homoveratric Acid
(hydrolysis product), the acid will react with the amine to form a salt (Homoveratrylammonium
Homoveratrate) instead of the amide. This salt does not cyclize under standard conditions,
leading to a massive yield drop and difficult purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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